Cas no 200956-55-4 (3-Bromo-4-methoxybenzamide)

• Product Name: 3-Bromo-4-methoxybenzamide
• CAS No: 200956-55-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD11643536
• CID: 1079705
• PubChem ID: 18782606
• Update Time: 2025-10-31

3-Bromo-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxybenzamide
• 3-Bromo-4-methoxy-benzamide
• SCHEMBL8156286
• CS-0302170
• BS-35825
• AKOS000111517
• STK892851
• BENZAMIDE, 3-BROMO-4-METHOXY-
• 200956-55-4
• MFCD11643536
• AB64470
• Z101186024
• ALBB-013002
• DA-08520
• DTXSID70596203

• MDL： MFCD11643536
• Inchi： 1S/C8H8BrNO2/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H2,10,11)
• InChI Key： TYWVUCRHAURJMY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=CC=1OC

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.551
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.582
• PSA: 52.32000
• LogP: 2.25690

3-Bromo-4-methoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-methoxybenzamide

Introduction to 3-Bromo-4-methoxybenzamide (CAS No. 200956-55-4)

3-Bromo-4-methoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 200956-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, characterized by the presence of an amide functional group attached to a benzene ring. The structural features of 3-Bromo-4-methoxybenzamide, including its bromine and methoxy substituents, contribute to its unique chemical properties and potential biological activities.

The benzamide moiety is a well-documented pharmacophore in drug discovery, often associated with analgesic, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 3-position and a methoxy group at the 4-position of the benzene ring further modulates its reactivity and biological interactions. This specific substitution pattern makes 3-Bromo-4-methoxybenzamide a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-Bromo-4-methoxybenzamide and its derivatives. Researchers have been investigating its effects on various biological targets, including enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The bromine atom, in particular, enhances electrophilicity, making it susceptible to nucleophilic substitution reactions that can be exploited in drug design.

One of the most compelling aspects of 3-Bromo-4-methoxybenzamide is its role as an intermediate in synthesizing more complex molecules with enhanced pharmacological activity. For instance, studies have demonstrated its utility in developing inhibitors targeting kinases and other enzymes overexpressed in tumor cells. The methoxy group at the 4-position not only stabilizes the molecule but also influences its solubility and metabolic stability, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 3-Bromo-4-methoxybenzamide. Molecular docking studies have revealed its potential binding affinity to various protein targets, suggesting applications in treating conditions such as chronic pain, rheumatoid arthritis, and certain types of cancer. These computational insights have guided experimental efforts to modify the structure of 3-Bromo-4-methoxybenzamide for improved efficacy and reduced side effects.

The synthesis of 3-Bromo-4-methoxybenzamide typically involves multi-step organic reactions starting from commercially available precursors. The bromination step at the 3-position is critical and often requires careful control of reaction conditions to avoid over-bromination or formation of undesired byproducts. Similarly, the methylation at the 4-position must be conducted under conditions that preserve the integrity of the amide group.

In conclusion, 3-Bromo-4-methoxybenzamide (CAS No. 200956-55-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a key intermediate in drug development underscores its importance in advancing therapeutic strategies for various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.